Cas no 1005301-21-2 (2,6-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide)

• Product Name: 2,6-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide
• CAS No: 1005301-21-2
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5508305
• Update Time: 2025-05-24

2,6-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• 2,6-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• Inchi： 1S/C22H26N2O4/c1-14(2)22(26)24-12-6-7-15-10-11-16(13-17(15)24)23-21(25)20-18(27-3)8-5-9-19(20)28-4/h5,8-11,13-14H,6-7,12H2,1-4H3,(H,23,25)
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)(=O)C1=C(OC)C=CC=C1OC

Additional information on 2,6-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

A Comprehensive Overview of 2,6-Dimethoxy-N-[1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-7-Yl]Benzamide (CAS No. 1005301-21-2)

The compound 2,6-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide (CAS No. 1005301-21-2) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzamides and features a complex structure that combines a benzamide moiety with a tetrahydroquinoline derivative and methoxy substituents. The CAS registry number 1005301-21-2 uniquely identifies this compound in scientific literature and databases.

The molecular structure of this compound is characterized by the presence of a benzene ring substituted with two methoxy groups at the 2 and 6 positions. This substitution pattern is significant as it can influence the electronic properties and reactivity of the molecule. The benzamide group attached to the nitrogen atom further enhances the functional diversity of this compound. The tetrahydroquinoline moiety adds complexity to the structure by introducing a bicyclic framework that can potentially engage in various molecular interactions.

Recent studies have highlighted the potential of this compound in drug discovery and development processes. Its unique structural features make it a promising candidate for exploring biological activities such as enzyme inhibition or receptor modulation. For instance, researchers have investigated its role in modulating cellular signaling pathways that are implicated in various pathological conditions like cancer and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The tetrahydroquinoline moiety contributes to the molecule's ability to form stable complexes or self-assembled structures under specific conditions. Such properties are valuable in designing advanced materials for applications in electronics or catalysis.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have optimized synthetic routes by employing catalytic methods or microwave-assisted synthesis techniques to enhance efficiency and minimize environmental impact.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Advanced molecular modeling techniques have been used to predict its interaction with biological targets or its behavior under different environmental conditions.

In conclusion, the compound 2,6-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide (CAS No. 1005301-21-2) represents a versatile platform for exploring diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for further research aimed at unlocking its full potential in medicine and materials science.